N-(4-(6-hydroxypyridazin-3-yl)phenyl)-2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)acetamide

• IUPAC Name: 2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)-N-[4-(6-oxo-1H-pyridazin-3-yl)phenyl]acetamide
• InChI: InChI=1S/C19H15N7O3/c27-17-8-6-15(22-23-17)13-2-4-14(5-3-13)21-18(28)12-26-19(29)9-7-16(24-26)25-11-1-10-20-25/h1-11H,12H2,(H,21,28)(H,23,27)
• InChI Key: HTSSHVAWARQAMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=CC=C(C=C3)C4=NNC(=O)C=C4
• Molecular Formula: C19H15N7O3
• Molecular Weight: 389.4 g/mol

Description

N-(4-(6-hydroxypyridazin-3-yl)phenyl)-2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C19H15N7O3 and its molecular weight is 389.375. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of novel heterocyclic compounds incorporating pyrazole and pyridazine moieties has been a focal point of research due to their potential pharmaceutical applications. For instance, Bondock et al. (2008) utilized a key intermediate for the synthesis of new heterocycles, including coumarin, pyridine, and pyrrole derivatives, with their antimicrobial activity evaluated (Bondock, Rabie, Etman, & Fadda, 2008). Similarly, Ahmad et al. (2012) synthesized a series of N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides, highlighting the potential of pyrazole derivatives in antioxidant studies (Ahmad, Siddiqui, Gardiner, Parvez, & Aslam, 2012).

Biological Activities

The biological activities of compounds incorporating pyrazole and pyridazine moieties, such as antimicrobial, antioxidant, and insecticidal effects, have been extensively studied. For example, Fadda et al. (2017) reported on the synthesis of various heterocycles, including pyrrole, pyridine, and thiazole derivatives, from a thiadiazole precursor, assessing their insecticidal activity against the cotton leafworm, Spodoptera littoralis (Fadda, Salam, Tawfik, Anwar, & Etman, 2017). Additionally, the work by Al-Kamali et al. (2014) on synthesizing novel thieno[2,3-c]pyridazines and evaluating their antibacterial activities exemplifies the potential therapeutic applications of these compounds (Al-Kamali, Al-Hazmi, Alhousami, & Al-Masany, 2014).